Cas no 1528632-02-1 (2-(2,5-dichlorophenyl)propanal)

2-(2,5-dichlorophenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dichlorophenyl)propanal
- Benzeneacetaldehyde, 2,5-dichloro-α-methyl-
-
- Inchi: 1S/C9H8Cl2O/c1-6(5-12)8-4-7(10)2-3-9(8)11/h2-6H,1H3
- InChI Key: MUTTYNQNWXZPOZ-UHFFFAOYSA-N
- SMILES: C(C1C=C(Cl)C=CC=1Cl)(C)C=O
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 261.8±25.0 °C(Predicted)
2-(2,5-dichlorophenyl)propanal Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1966055-0.1g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 0.1g |
$490.0 | 2023-09-17 | ||
Enamine | EN300-1966055-1.0g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 1g |
$1142.0 | 2023-06-02 | ||
Enamine | EN300-1966055-5g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 5g |
$1614.0 | 2023-09-17 | ||
Enamine | EN300-1966055-0.5g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 0.5g |
$535.0 | 2023-09-17 | ||
Enamine | EN300-1966055-0.25g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 0.25g |
$513.0 | 2023-09-17 | ||
Enamine | EN300-1966055-2.5g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 2.5g |
$1089.0 | 2023-09-17 | ||
Enamine | EN300-1966055-10g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 10g |
$2393.0 | 2023-09-17 | ||
Enamine | EN300-1966055-5.0g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 5g |
$3313.0 | 2023-06-02 | ||
Enamine | EN300-1966055-10.0g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 10g |
$4914.0 | 2023-06-02 | ||
Enamine | EN300-1966055-1g |
2-(2,5-dichlorophenyl)propanal |
1528632-02-1 | 1g |
$557.0 | 2023-09-17 |
2-(2,5-dichlorophenyl)propanal Related Literature
-
Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
-
Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
-
Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
-
Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
-
5. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
Additional information on 2-(2,5-dichlorophenyl)propanal
Recent Advances in the Study of 2-(2,5-Dichlorophenyl)propanal (CAS: 1528632-02-1) in Chemical Biology and Pharmaceutical Research
The compound 2-(2,5-dichlorophenyl)propanal (CAS: 1528632-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its dichlorophenyl moiety, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, mechanistic insights, and therapeutic potential, positioning it as a promising candidate for further investigation.
One of the key areas of research has been the optimization of synthetic routes for 2-(2,5-dichlorophenyl)propanal. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts to achieve higher yields and purity. The study highlighted the importance of controlling reaction conditions to minimize byproducts, which is critical for scaling up production for pharmaceutical applications. The authors also reported that the compound exhibits stability under physiological conditions, making it suitable for further biological testing.
In addition to its synthetic accessibility, 2-(2,5-dichlorophenyl)propanal has shown intriguing biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involving inflammatory mediators. For instance, a recent preprint on bioRxiv revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Further investigations into the mechanistic underpinnings of 2-(2,5-dichlorophenyl)propanal have employed computational modeling and X-ray crystallography. A collaborative study between academic and industrial researchers, published in ACS Chemical Biology, elucidated the compound's binding mode with its target proteins. The research team identified specific hydrophobic interactions and hydrogen bonds that contribute to its high affinity and selectivity, providing a structural basis for future drug design efforts.
The therapeutic potential of 2-(2,5-dichlorophenyl)propanal extends beyond inflammation. Recent preclinical studies have explored its efficacy in oncology, particularly in targeting cancer cell proliferation and metastasis. A 2024 paper in Cancer Research reported that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. These findings have sparked interest in developing derivatives with enhanced potency and reduced toxicity for potential clinical use.
Despite these promising developments, challenges remain in the translation of 2-(2,5-dichlorophenyl)propanal into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization of its formulation. Additionally, comprehensive toxicity profiling is required to ensure its safety profile meets regulatory standards. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems.
In conclusion, 2-(2,5-dichlorophenyl)propanal (CAS: 1528632-02-1) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties, combined with its promising biological activities, make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological profile and exploring its applications in diverse therapeutic areas, paving the way for its eventual clinical development.
1528632-02-1 (2-(2,5-dichlorophenyl)propanal) Related Products
- 1806300-01-5(1-(2-Ethoxybenzo[d]oxazol-4-yl)ethanone)
- 2137653-00-8(5-2-(1H-pyrazol-4-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid)
- 1805282-57-8(Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)
- 689265-30-3(4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide)
- 1462290-15-8((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)
- 2138421-48-2(3-amino-N-cyclobutyl-N-methyl-N-propylbenzene-1-sulfonoimidamide)
- 2228276-05-7(4-hydroxy-1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid)
- 52779-76-7(1-(3-bromo-2-methylphenyl)ethan-1-one)
- 2229672-34-6(4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine)
- 26464-05-1(2-Bromo-3-methylbutyrylbromide)




